Cas no 53277-42-2 (1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI))

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI)
• CAS No: 53277-42-2
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1017918
• PubChem ID: 12284393
• Update Time: 2025-05-26

1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI)
• 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl-
• 1-pyrrolo[2,3-b]pyridin-1-ylethanone
• F72484
• SCHEMBL163330
• 1-{PYRROLO[2,3-B]PYRIDIN-1-YL}ETHANONE
• DTXSID80484344
• 1-Acetyl-1H-pyrrolo[2,3-b]pyridine
• AKOS006331288
• MFCD09743452
• 1-(1H-pyrrolo[2,3-b]pyridin-1-yl)ethanone
• 1-(1H-Pyrrolo[2,3-b]pyridin-1-yl)ethan-1-one
• 53277-42-2
• 1-acetyl-7-azaindole

• Inchi： 1S/C9H8N2O/c1-7(12)11-6-4-8-3-2-5-10-9(8)11/h2-6H,1H3
• InChI Key： AIMNNNATIMKKJX-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI)

1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI)

1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI), also known by its CAS Registry Number 53277-42-2, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures consisting of a pyrrole ring fused to a pyridine ring. The 1-acetyl substituent on the pyrrolopyridine framework introduces additional functional diversity, making it a valuable molecule for various applications.

The molecular structure of 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI) is characterized by a fused bicyclic system with nitrogen atoms at specific positions. The acetyl group attached at the 1-position of the pyrrole ring imparts unique electronic and steric properties to the molecule. This structure has been extensively studied for its potential in drug design, particularly in the development of kinase inhibitors and other bioactive compounds.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI) and its derivatives. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These methods not only enhance yield but also improve the purity of the compound, making it more suitable for biological evaluations.

In terms of biological activity, 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI) has demonstrated promising results in preclinical studies. It has been identified as a potential lead compound for targeting specific kinases involved in cancer progression. For instance, studies have shown that this compound can inhibit the activity of certain protein kinases associated with tumor growth and metastasis.

The pharmacokinetic properties of 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI) have also been investigated to assess its suitability as an oral drug candidate. Preclinical data indicate that the compound exhibits favorable absorption and distribution profiles, which are critical for achieving therapeutic concentrations in vivo.

Moreover, computational modeling techniques have been employed to predict the binding affinity of 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI) to various biological targets. These studies provide valuable insights into the molecular interactions that govern its bioactivity and guide further optimization efforts.

In conclusion, 1H-Pyrrolo[2,3-b]pyridine, 1-acetyl- (9CI) represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structure and favorable biological properties make it a compelling candidate for further exploration in both academic and industrial settings.